2-{[2-amino-6-(2-ethoxyphenyl)pyrimidin-4-yl]amino}ethanol

• IUPAC Name: 2-[[2-amino-6-(2-ethoxyphenyl)pyrimidin-4-yl]amino]ethanol
• InChI: InChI=1S/C14H18N4O2/c1-2-20-12-6-4-3-5-10(12)11-9-13(16-7-8-19)18-14(15)17-11/h3-6,9,19H,2,7-8H2,1H3,(H3,15,16,17,18)
• InChI Key: KTYZPKLBULPORH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=CC(=NC(=N2)N)NCCO
• Molecular Formula: C14H18N4O2
• Molecular Weight: 274.32 g/mol

Description

2-{[2-amino-6-(2-ethoxyphenyl)pyrimidin-4-yl]amino}ethanol is a useful research compound. Its molecular formula is C14H18N4O2 and its molecular weight is 274.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 274.14297583 g/mol and the complexity rating of the compound is 280. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

To provide valuable information within the context of scientific research applications related to ethanol and ethoxyphenyl compounds, here's an overview based on the available research:

Ethanol and Ethoxyphenyl Compounds in Scientific Research

Biological Effects of Ethanol

Ethanol is extensively studied for its effects on the central nervous system (CNS). Research explores how ethanol modulates CNS functions, often focusing on substances like taurine, which is combined with ethanol in energy drinks. Studies such as those by Paulucio et al. (2018) investigate the acute effects of ethanol and taurine on brain activity, revealing changes in electrocortical activity that could have implications for understanding ethanol's impact on physical performance and brain function Paulucio et al., 2018.

Ethanol's Impact on Metabolism and Disease

Ethanol's metabolic effects are significant, influencing various biochemical pathways and disease states. For instance, ethanol consumption affects carbohydrate metabolism, as evidenced in studies exploring its paradoxical effects on individuals with liver glycogen disease Lowe & Mosovich, 1965. These insights are crucial for understanding ethanol's broader impacts on health and disease.

Ethanol and Alcohol Consumption Biomarkers

Research into biomarkers for ethanol consumption, such as ethyl glucuronide in hair, offers tools for diagnosing and understanding alcohol abuse. Studies like those by Bendroth et al. (2008) compare ethyl glucuronide with other markers like phosphatidylethanol in blood, providing evidence for their use in forensic and clinical diagnostics Bendroth et al., 2008.

Ethanol's Role in Drug Discovery

Ethanol and its derivatives play roles in the discovery and characterization of new therapeutic agents. Compounds like CGS 20625 demonstrate the potential for ethanol derivatives in developing new treatments for conditions like anxiety, showcasing the importance of ethanol in pharmacological research Williams et al., 1989.